6-Chloro-1-(cyclopropylmethyl)-3-methylpyrimidine-2,4(1H,3H)-dione
Overview
Description
6-Chloro-1-(cyclopropylmethyl)-3-methylpyrimidine-2,4(1H,3H)-dione is a pyrimidine-2,4-dione derivative that is used in scientific research and lab experiments. It is a cyclopropylmethyl group-containing pyrimidine-2,4-dione derivative, which is a type of heterocyclic compound. It is a colorless solid with a molecular weight of 212.58 g/mol and a melting point of 98-99°C. It is soluble in water, chloroform, and ethanol, and is stable under normal temperatures and pressures.
Scientific Research Applications
Reaction Mechanisms and Derivative Synthesis
Research has shown the capacity of pyrimidine derivatives, similar to the specified chemical, to undergo complex reactions that yield new derivatives. For example, studies by Kataev et al. (2018) discuss the reaction dynamics of pyrimidine dione with chloromethylthiirane, leading to the synthesis of thietanyl derivatives, showcasing the structural versatility and reactivity of pyrimidine compounds Kataev, Meshcheryakova, Meshcheryakova, Tyumkina, Khalilov, Lazarev, & Kuznetsov, 2018. Similar work emphasizes the synthesis of thietanyl-substituted pyrimidine diones, further illustrating the potential of such chemicals in organic synthesis Kataev, Meshcheryakova, Lazarev, & Kuznetsov, 2013.
Molecular Structure and Analysis
Studies on cocrystals involving chloropyrimidin diones reveal insights into hydrogen and halogen bond interactions within crystal structures. Research by Gerhardt and Egert (2015) explores the synthon motifs of 6-chlorouracil and its derivatives in cocrystals, providing foundational knowledge on molecular interactions that could inform further chemical and pharmaceutical research Gerhardt & Egert, 2015.
Bioactive Compound Synthesis
The exploration of pyrimidine diones extends into the realm of bioactivity, where derivatives exhibit properties such as anti-inflammatory activity. Dong (2010) synthesized and evaluated the anti-inflammatory potential of diethylaminomethyl-substituted pyrimidine diones, highlighting the therapeutic applications of these compounds Dong, 2010.
Advanced Material and Chemical Interactions
Further research delves into the complex reactions involving pyrimidine diones, including the formation of novel cycloadducts and the study of their electrocyclic rearrangements. For instance, Ohkura et al. (2001) document the photochemical synthesis of polycyclic pyrimidines, demonstrating the intricate pathways possible with these compounds Ohkura, Nishijima, & Seki, 2001.
properties
IUPAC Name |
6-chloro-1-(cyclopropylmethyl)-3-methylpyrimidine-2,4-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClN2O2/c1-11-8(13)4-7(10)12(9(11)14)5-6-2-3-6/h4,6H,2-3,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCAXDUANVVANMP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=C(N(C1=O)CC2CC2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-1-(cyclopropylmethyl)-3-methylpyrimidine-2,4(1H,3H)-dione | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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